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Perfluamine: An Evaluation of a Persistent
Industrial Chemical
A comprehensive review of available data on Perfluamine, also known as

Perfluorotripropylamine (FTPA), indicates that it is an industrial chemical with significant

environmental and health concerns, rather than a substance with validated therapeutic efficacy.

This guide provides an objective summary of its properties, applications, and the scientific and

regulatory context surrounding its use.

Perfluamine (CAS Number: 338-83-0) is a synthetic organofluorine compound belonging to

the class of per- and polyfluoroalkyl substances (PFAS).[1][2][3][4] These substances are

characterized by extremely strong carbon-fluorine bonds, which impart high chemical and

thermal stability.[1] Due to these properties, Perfluamine has been utilized in several industrial

and experimental applications.

Industrial and Experimental Applications
The primary uses of Perfluamine are not in the pharmaceutical or therapeutic fields but in

industrial processes that require high stability. Its documented applications include:

Heat Transfer Fluids: Used in high-temperature applications due to its resistance to breaking

down.[1]
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Industrial Solvents: Employed in chemical reactions that require stability against acids,

bases, and oxidizing agents.[1]

Electronics Industry: Utilized for cooling and insulation purposes because of its non-

conductive nature.[1]

Blood Substitute Research: In the past, emulsions containing Perfluorotripropylamine were

investigated for their potential as blood substitutes due to their capacity to dissolve and

transport oxygen.[3] However, this line of research has highlighted long-term retention of the

substance in the body.[3]

Significant Environmental and Health Concerns
The chemical stability that makes Perfluamine useful in industrial settings is also the source of

significant environmental concern. In September 2024, Belgium officially proposed the

identification of Perfluamine as a Substance of Very High Concern (SVHC) under the

European Union's REACH Regulation.[1]

The basis for this proposal is the substance's classification as very persistent and very

bioaccumulative (vPvB).[1]

Persistence: Perfluamine is highly resistant to environmental degradation. Its estimated

global atmospheric lifetime is 3,795 years.[1] This extreme persistence means it can remain

in ecosystems for millennia.[1]

Bioaccumulation: Studies have shown that Perfluamine has a high potential to accumulate

in the tissues of living organisms.[1] This can lead to increasing concentrations in animals

higher up the food chain, posing a risk of toxic effects.[1]

The broader class of PFAS chemicals, to which Perfluamine belongs, has been associated

with various adverse health outcomes in humans, including impacts on the immune system and

increased risk for certain types of cancer.[5]

Lack of Efficacy Data and Comparative Analysis
Given the current scientific understanding and regulatory posture, a comparison guide

validating the "efficacy" of Perfluamine for therapeutic applications is not feasible. The
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overwhelming body of recent evidence and regulatory action focuses on the potential harms of

this substance. There are no recent clinical or significant preclinical studies that would support

a favorable comparison of Perfluamine against established alternatives in any therapeutic

context.

The logical workflow for evaluating a substance like Perfluamine from a regulatory and safety

perspective is outlined below.
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Logical flow from chemical properties to regulatory concern for Perfluamine.

In conclusion, for researchers, scientists, and drug development professionals, Perfluamine
should be regarded as a substance with significant environmental and toxicological red flags.
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The focus of the scientific community has shifted from exploring potential applications to

understanding and mitigating the risks associated with its extreme persistence and

bioaccumulative nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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